Cas no 1246303-70-7 (1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester)

1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylmethyl ester is a specialized organic compound featuring a piperidine core functionalized with both carboxylic acid and dioxo groups, further esterified with a phenylmethyl moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of the ester group enhances solubility in organic solvents, facilitating its use in reactions requiring controlled conditions. Its rigid piperidine backbone contributes to stereochemical stability, which is advantageous in asymmetric synthesis. The compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, offering utility in medicinal chemistry and material science applications.

1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester structure

1246303-70-7 structure

Product Name:1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester

CAS No:1246303-70-7

MF:C₁₃H₁₃NO₄

MW:247.246623754501

CID:1216103

PubChem ID:119007601

Update Time:2025-06-07

1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester
- benzyl 2,4-dioxopiperidine-1-carboxylate
- F80822
- A848874
- 1246303-70-7
- Inchi： 1S/C13H13NO4/c15-11-6-7-14(12(16)8-11)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
- InChI Key： PMRBIPWZMRFSQF-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1C(CC(CC1)=O)=O)=O

Computed Properties

Exact Mass: 247.08449
Monoisotopic Mass: 247.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.7Å²

Experimental Properties

PSA: 63.68

1-Piperidinecarboxylic acid, 2,4-dioxo-, phenylMethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A120033251-1kg	Benzyl 2,4-dioxopiperidine-1-carboxylate	1246303-70-7	95%	1kg	$7810.00	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1641305-100g	Benzyl 2,4-dioxopiperidine-1-carboxylate	1246303-70-7	98%	100g	￥22648.00	2024-08-09